3-phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole

• IUPAC Name: (3-phenyl-2,1-benzoxazol-5-yl)-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C21H17N3O3S/c25-20(24-10-8-16(13-24)26-21-22-9-11-28-21)15-6-7-18-17(12-15)19(27-23-18)14-4-2-1-3-5-14/h1-7,9,11-12,16H,8,10,13H2
• InChI Key: FJQXWWYSQZBOSB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CS2)C(=O)C3=CC4=C(ON=C4C=C3)C5=CC=CC=C5
• Molecular Formula: C21H17N3O3S
• Molecular Weight: 391.4 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and the types of atoms it contains. It may also include information about the compound’s role or function if it is known.

Synthesis Analysis

Synthesis analysis involves understanding how the compound is made. This can include the chemical reactions used to create it, the starting materials, the conditions under which the synthesis occurs, and the yield of the reaction.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the compound. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry can be used to determine the molecular structure.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound can undergo. This can include reactions where the compound is a reactant (used to create other compounds) or a product (created from other compounds).

Physical And Chemical Properties Analysis

This analysis involves determining properties such as the compound’s melting point, boiling point, solubility, and stability. It can also include studying the compound’s chemical properties, such as its reactivity.

Mechanism of Action

Target of Action

Similar compounds have been found to targetaminoacyl-tRNA synthetases . These enzymes play a crucial role in protein synthesis by attaching amino acids to their cognate tRNAs .

Mode of Action

It is likely that it interacts with its targets (potentially the aminoacyl-trna synthetases) to inhibit their function, thereby affecting protein synthesis . This could result in the disruption of essential biological processes within the cell.

Biochemical Pathways

protein synthesis pathway . By inhibiting aminoacyl-tRNA synthetases, it could disrupt the process of tRNA aminoacylation, a critical step in protein synthesis .

Safety and Hazards

Safety and hazard analysis involves determining any risks associated with the compound. This can include toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or potential uses. This could include additional synthesis methods, exploring new reactions, or investigating potential applications.